Cas no 39169-78-3 (Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI))

Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) structure
39169-78-3 structure
Product Name:Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)
CAS No:39169-78-3
MF:C6H10O3
MW:132.134343624115
CID:297442
Update Time:2024-01-27

Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)
    • ACETOACETIC ACID-3-14C ETHYL ESTER
    • ETHYL ACETOACETATE, [3-14C]
    • ETHYL[3-14C]ACETOACETATE
    • Inchi: 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i5+2
    • InChI Key: XYIBRDXRRQCHLP-RHRFEJLCSA-N
    • SMILES: C([14C](=O)C)C(=O)OCC

Computed Properties

  • Exact Mass: 132.066
  • Monoisotopic Mass: 132.066
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Boiling Point: 69-70 °C(Press: 21 Torr)
  • PSA: 43.37000
  • LogP: 0.52860

Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazardous Material Identification: R
  • Storage Condition:2-8°C
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